Cas no 2228670-46-8 ((2-fluoro-3-nitrophenyl)methyl sulfamate)

• Product Name: (2-fluoro-3-nitrophenyl)methyl sulfamate
• CAS No: 2228670-46-8
• MF: C₇H₇FN₂O₅S
• MW: 250.204283952713
• CID: 6320926
• PubChem ID: 165637753
• Update Time: 2025-10-23

(2-fluoro-3-nitrophenyl)methyl sulfamate Chemical and Physical Properties

Names and Identifiers

• (2-fluoro-3-nitrophenyl)methyl sulfamate
• 2228670-46-8
• EN300-1989576

• Inchi： 1S/C7H7FN2O5S/c8-7-5(4-15-16(9,13)14)2-1-3-6(7)10(11)12/h1-3H,4H2,(H2,9,13,14)
• InChI Key： DSKUERBGKMLPIB-UHFFFAOYSA-N
• SMILES： S(N)(=O)(=O)OCC1C=CC=C(C=1F)[N+](=O)[O-]

Computed Properties

• Exact Mass: 250.00597066g/mol
• Monoisotopic Mass: 250.00597066g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 349
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 124Ų

Additional information on (2-fluoro-3-nitrophenyl)methyl sulfamate

Recent Advances in the Study of (2-fluoro-3-nitrophenyl)methyl sulfamate (CAS: 2228670-46-8)

In recent years, (2-fluoro-3-nitrophenyl)methyl sulfamate (CAS: 2228670-46-8) has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This compound, characterized by its unique sulfamate functional group and fluoronitro aromatic moiety, has been the subject of extensive research aimed at understanding its biochemical properties, mechanism of action, and potential as a drug candidate. The following sections provide a comprehensive overview of the latest findings related to this compound.

The primary focus of recent studies has been on the compound's role as a modulator of enzymatic activity, particularly in the context of cancer therapy. Researchers have identified that (2-fluoro-3-nitrophenyl)methyl sulfamate exhibits inhibitory effects on certain sulfatase enzymes, which are known to play a critical role in tumor progression and metastasis. This inhibitory activity is attributed to the sulfamate group's ability to mimic the sulfate ester substrate of sulfatases, thereby competitively inhibiting their function. Preliminary in vitro studies have demonstrated promising results, with the compound showing high selectivity and potency against specific sulfatase isoforms.

In addition to its enzymatic inhibition properties, (2-fluoro-3-nitrophenyl)methyl sulfamate has also been investigated for its potential as a prodrug. Recent pharmacokinetic studies have explored the compound's stability, bioavailability, and metabolic pathways. These studies have revealed that the compound undergoes rapid hydrolysis in physiological conditions, releasing the active sulfamate moiety. This property makes it an attractive candidate for further development, as it allows for controlled release of the active ingredient at the target site. However, challenges related to its solubility and distribution in vivo remain to be addressed.

Another area of interest is the compound's potential application in neurodegenerative diseases. Recent findings suggest that (2-fluoro-3-nitrophenyl)methyl sulfamate may interact with key proteins involved in neuroinflammation and oxidative stress, both of which are implicated in conditions such as Alzheimer's and Parkinson's diseases. While these findings are preliminary, they open new avenues for research into the compound's neuroprotective effects. Further studies are needed to elucidate the underlying mechanisms and evaluate its efficacy in animal models.

Despite the promising results, several challenges remain in the development of (2-fluoro-3-nitrophenyl)methyl sulfamate as a therapeutic agent. Issues such as off-target effects, potential toxicity, and formulation stability need to be thoroughly investigated. Recent efforts have focused on structural modifications to enhance the compound's selectivity and reduce adverse effects. For instance, researchers have explored the introduction of additional functional groups to improve binding affinity and metabolic stability. These modifications have yielded derivatives with improved pharmacological profiles, paving the way for future preclinical studies.

In conclusion, (2-fluoro-3-nitrophenyl)methyl sulfamate (CAS: 2228670-46-8) represents a promising candidate for further development in the fields of oncology and neurodegenerative diseases. Its unique biochemical properties and versatile applications make it a valuable subject of ongoing research. Future studies should focus on addressing the current limitations and advancing the compound through the drug development pipeline. The insights gained from these efforts will not only enhance our understanding of sulfamate-based therapeutics but also contribute to the broader field of medicinal chemistry.